1-((7-(3-Methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-3-(3-phenylpropyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((7-(3-Methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-3-(3-phenylpropyl)urea is a useful research compound. Its molecular formula is C20H21N7O2 and its molecular weight is 391.435. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Convenient Synthesis of Heterocyclic Derivatives : A study details the synthesis of various heterocyclic compounds, including pyrazolo[5,1-c]triazines and isoxazolo[3,4-d]pyridine derivatives containing a benzofuran moiety. These syntheses involve reactions of sodium salt of certain precursors with diazotized heterocyclic amines and hydroximoyl chlorides, indicating a pathway that could potentially be adapted for synthesizing compounds related to the queried chemical (Abdelhamid, Fahmi, & Mohamed Alsheflo, 2012).
Fused Mesoionic Heterocycles : Another research focuses on the synthesis of 1,3,4-triazolo[3,2-a]pyridine derivatives, exploring mesoionic compounds' preparation and providing insights into synthetic methods that might be relevant for compounds with similar structures (Molina, Alajarín, Arques, Benzal, & Hernandez, 1984).
Chemical Structure and Characterization
Characterization of Heterocyclic Derivatives : Research on the synthesis and characterization of mono- and bicyclic heterocyclic derivatives, including 1,2,4-triazole, 1,3,4-thia-, and -oxadiazole rings, provides valuable information on structural elucidation techniques that could be applied to similar compounds (El‐Sayed, Hegab, Tolan, & Abdel-Rahman, 2008).
Structural Features Analysis : A study presenting experimental and theoretical analyses, including Hartree-Fock (HF) and Density Functional Theory (DFT) methods, on the molecular structure of a complex compound, could provide a framework for understanding the structural aspects of similar molecules (Gumus, Kansız, Aydemir, Gorobets, & Dege, 2018).
Potential Applications in Drug Discovery
- Discovery of Kinase Inhibitors : The discovery of potent, selective, and orally bioavailable inhibitors of TGF-β type I receptor kinase, as outlined in one study, could hint at the potential pharmaceutical applications of related compounds in cancer immunotherapy and antifibrotic treatments (Jin, Krishnaiah, Sreenu, Subrahmanyam, Rao, Lee, Park, Park, Lee, Sheen, & Kim, 2014).
Properties
IUPAC Name |
1-[[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]-3-(3-phenylpropyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N7O2/c1-14-23-19(29-26-14)16-9-11-27-17(12-16)24-25-18(27)13-22-20(28)21-10-5-8-15-6-3-2-4-7-15/h2-4,6-7,9,11-12H,5,8,10,13H2,1H3,(H2,21,22,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRFRWJXFIZEMQD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)C2=CC3=NN=C(N3C=C2)CNC(=O)NCCCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.